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Compound of Interest

Compound Name: Ketorolac(1-)

Cat. No.: B1256309

Get Quote

Ensuring the safe and compliant disposal of Ketorolac is paramount for environmental

protection and adherence to regulatory standards. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage Ketorolac waste

effectively.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Ketorolac, is governed by stringent regulations

to prevent environmental contamination and potential harm to public health.[1] In the United

States, several federal agencies have oversight:

Environmental Protection Agency (EPA): Through the Resource Conservation and Recovery

Act (RCRA), the EPA regulates the management of hazardous waste, which includes certain

pharmaceuticals.[1] Ketorolac is considered a hazardous waste and must be handled

according to these regulations.[2]

Drug Enforcement Administration (DEA): The DEA oversees the disposal of controlled

substances to prevent diversion.[1]
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Many states have their own regulations that may be more stringent than federal laws.[1] It is

crucial to consult local and state authorities for specific requirements in your area.[2]

Summary of Disposal Recommendations
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Disposal Method
Recommendation for
Ketorolac

Regulatory Considerations

Licensed Waste Contractor

Highly Recommended. The

most appropriate method for

hazardous pharmaceutical

waste.

Ensures compliance with all

federal, state, and local

regulations. The contractor will

handle transportation and final

disposal via incineration or a

licensed landfill.[2][3]

Incineration
Recommended. To be carried

out in a licensed facility.[2]

Must be a licensed apparatus

for chemical and/or

pharmaceutical waste.[2]

Landfill

Conditionally Recommended.

Only in a landfill specifically

licensed to accept chemical

and/or pharmaceutical wastes.

[2]

Containers should be

punctured to prevent reuse.[2]

Drug Take-Back Programs

Preferred for household

disposal. May not be suitable

for bulk laboratory waste.

The best option for unused or

expired medicines from

households to prevent

environmental release.[4][5]

Disposal in Trash

Not Recommended. Due to its

classification as hazardous

waste.

Generally, for non-hazardous

drugs, mixing with an

unpalatable substance before

disposal in trash is an option if

no take-back program is

available.[1][6]

Flushing/Sewer Disposal Strongly Discouraged.

Only a limited number of drugs

are on the FDA's "flush list"

due to acute danger from

accidental ingestion.[4][7] Do

not allow wash water from

cleaning to enter drains.[2]
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Step-by-Step Disposal Protocol for Ketorolac Waste
Segregation and Collection:

Designate a specific, clearly labeled, leak-proof container for Ketorolac waste. For

hazardous pharmaceutical waste, this is often a black container.

Do not mix Ketorolac waste with non-hazardous waste.

Container Management:

Keep waste containers securely sealed when not in use.[2]

Store containers in a cool, dry, and well-ventilated area, away from incompatible materials.

[2]

Empty Container Disposal:

Empty containers that held Ketorolac are still considered hazardous.[2]

If containers cannot be properly cleaned for reuse with the same product, they should be

punctured to prevent reuse and disposed of as hazardous waste.[2]

Arranging for Final Disposal:

Contact a licensed hazardous waste management company to arrange for the pickup and

disposal of Ketorolac waste.

Ensure the selected vendor will dispose of the waste in compliance with all relevant

federal, state, and local regulations.[8][9]

Experimental Protocols Cited
The provided information does not contain specific experimental protocols for the disposal of

Ketorolac. The guidelines are based on regulatory requirements and safety data sheets.
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Start: Ketorolac Waste Generation

Step 1: Segregation

Step 2: Storage

Step 3: Final Disposal
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Caption: Workflow for the proper disposal of Ketorolac waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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